Cas no 1261730-74-8 (2-Benzothiazolecarbonyl chloride, 4-hydroxy-)

2-Benzothiazolecarbonyl chloride, 4-hydroxy-, is a specialized chemical intermediate primarily utilized in organic synthesis and pharmaceutical applications. Its key structural features include a benzothiazole core functionalized with a reactive carbonyl chloride group and a hydroxyl substituent at the 4-position, enabling versatile reactivity in acylations and heterocyclic modifications. This compound is particularly valuable in the development of bioactive molecules, such as antimicrobial or antitumor agents, due to its ability to serve as a building block for complex heterocyclic frameworks. Its high purity and stability under controlled conditions make it suitable for precision synthesis. Proper handling is essential due to its moisture-sensitive nature.

2-Benzothiazolecarbonyl chloride, 4-hydroxy- structure

1261730-74-8 structure

Product Name:2-Benzothiazolecarbonyl chloride, 4-hydroxy-

CAS No:1261730-74-8

MF:C₈H₄ClNO₂S

MW:213.640859603882

CID:850130

Update Time:2025-06-14

2-Benzothiazolecarbonyl chloride, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

- 2-Benzothiazolecarbonyl chloride, 4-hydroxy-
- 4-Hydroxybenzothiazole-2-carbonyl chloride
- CID 118849910
- Inchi： 1S/C8H4ClNO2S/c9-7(12)8-10-6-4(11)2-1-3-5(6)13-8/h1-3,11H
- InChI Key： RZMZWBGVFHFTHW-UHFFFAOYSA-N
- SMILES： ClC(C1=NC2C(=CC=CC=2S1)O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 226
Topological Polar Surface Area: 78.4

Experimental Properties

Density: 1.629±0.06 g/cm3(Predicted)
Boiling Point: 405.9±37.0 °C(Predicted)
pka: 6.44±0.40(Predicted)

2-Benzothiazolecarbonyl chloride, 4-hydroxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A051000440-250mg	4-Hydroxybenzothiazole-2-carbonyl chloride	1261730-74-8	98%	250mg	$874.09	2023-09-03
Alichem	A051000440-500mg	4-Hydroxybenzothiazole-2-carbonyl chloride	1261730-74-8	98%	500mg	$1283.27	2023-09-03
Alichem	A051000440-1g	4-Hydroxybenzothiazole-2-carbonyl chloride	1261730-74-8	98%	1g	$1963.52	2023-09-03

2-Benzothiazolecarbonyl chloride, 4-hydroxy- Related Literature

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5. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833

Additional information on 2-Benzothiazolecarbonyl chloride, 4-hydroxy-

Comprehensive Overview of 2-Benzothiazolecarbonyl chloride, 4-hydroxy- (CAS No. 1261730-74-8)

2-Benzothiazolecarbonyl chloride, 4-hydroxy- (CAS No. 1261730-74-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzothiazole family, known for its versatile applications in medicinal chemistry and material science. The presence of both hydroxy and carbonyl chloride functional groups makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel bioactive agents and advanced materials.

In recent years, the demand for 2-Benzothiazolecarbonyl chloride, 4-hydroxy- has grown significantly, driven by its role in drug discovery and crop protection. The compound's unique structure allows it to act as a building block for heterocyclic compounds, which are essential in designing antimicrobial and antifungal agents. With the rise of antibiotic resistance and the need for sustainable agricultural solutions, this compound has garnered attention from both academic and industrial sectors. Its CAS No. 1261730-74-8 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

The synthesis and application of 2-Benzothiazolecarbonyl chloride, 4-hydroxy- are often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with global trends toward environmentally friendly chemical processes. Additionally, its potential use in photodynamic therapy and fluorescence imaging has sparked interest in the medical field, particularly for cancer research and diagnostic tools.

From a commercial perspective, 2-Benzothiazolecarbonyl chloride, 4-hydroxy- is a high-value chemical with a niche market. Suppliers and manufacturers emphasize its high purity and consistent quality to meet the stringent requirements of pharmaceutical and agrochemical industries. The compound's stability and reactivity make it suitable for large-scale production, though handling requires expertise due to its sensitive functional groups. Its CAS No. 1261730-74-8 is often referenced in patent filings and research publications, underscoring its intellectual property significance.

In conclusion, 2-Benzothiazolecarbonyl chloride, 4-hydroxy- (CAS No. 1261730-74-8) is a pivotal compound in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted uses, from drug development to material science, highlight its importance in addressing some of today's most pressing challenges. As scientific advancements continue, this compound is poised to play an even greater role in shaping the future of innovative technologies and sustainable solutions.